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Compound of Interest

Compound Name: 1,3-Dicyclohexylpropane

Cat. No.: B3051180

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the physical properties of 1,3-
Dicyclohexylpropane, with a specific focus on its boiling and melting points. The information
is presented to support research and development activities where this compound may be
utilized.

Core Physical Properties

1,3-Dicyclohexylpropane (CAS No: 3178-24-3) is a saturated hydrocarbon featuring two
cyclohexyl rings linked by a propane chain.[1][2][3][4] Its physical characteristics are crucial for
its handling, application, and process design in various scientific contexts.

Quantitative Data Summary

The key physical properties of 1,3-Dicyclohexylpropane are summarized in the table below
for quick reference.
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Physical Property Value

Boiling Point 291.69 °C[2][3]1[4]
Melting Point -17 °C[2][3][4]
Molecular Formula C15H28
Molecular Weight 208.38 g/mol
Density 0.8728 g/cm3
Refractive Index 1.4736

Experimental Protocols

While specific experimental records for the determination of the boiling and melting points of
1,3-Dicyclohexylpropane are not readily available in the public domain, the following are
detailed, standardized methodologies typically employed for such determinations in a research
setting.

Determination of Boiling Point

The boiling point of a high-boiling liquid like 1,3-Dicyclohexylpropane can be accurately
determined using the simple distillation method. This technique involves heating the liquid to its
boiling point and measuring the temperature at which the vapor phase is in equilibrium with the
liquid phase.

o Apparatus: A distillation flask, condenser, receiving flask, thermometer, and a heating mantle.
e Procedure:

o A sample of 1,3-Dicyclohexylpropane (typically 5-10 mL) is placed in the distillation flask
along with a few boiling chips to ensure smooth boiling.

o The apparatus is assembled for simple distillation, ensuring the thermometer bulb is
positioned just below the side arm of the distillation flask to accurately measure the
temperature of the vapor.
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o The flask is gently heated. The temperature is monitored closely as it rises.

o The boiling point is recorded as the temperature at which the vapor temperature stabilizes
while the liquid is actively boiling and condensing in the condenser.

o ltis crucial to record the atmospheric pressure at the time of the measurement, as boiling
point is pressure-dependent.

Determination of Melting Point

For a substance like 1,3-Dicyclohexylpropane, which is a solid at low temperatures, the
capillary melting point method is standard.

o Apparatus: A melting point apparatus (such as a Mel-Temp or Thiele tube), capillary tubes,
and a thermometer.

e Procedure:

o Asmall, finely powdered sample of solidified 1,3-Dicyclohexylpropane is packed into a
capillary tube, sealed at one end.

o The capillary tube is placed in the heating block of the melting point apparatus, adjacent to
the thermometer.

o The sample is heated at a controlled rate. An initial rapid heating can be used to
approximate the melting point, followed by a slower, more precise determination (e-g., a
heating rate of 1-2 °C per minute).

o The melting range is recorded from the temperature at which the first drop of liquid
appears to the temperature at which the entire sample has melted into a clear liquid. For a
pure compound, this range is typically narrow.

Visualized Experimental Workflows

The logical flow of the experimental determination of boiling and melting points is illustrated in
the diagrams below.
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Caption: Workflow for Boiling Point Determination.
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Caption: Workflow for Melting Point Determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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dicyclohexylpropane-boiling-point-melting-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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